Cas no 477259-60-2 ((1R)-2-chloro-1-(6-chloro-3-pyridyl)ethanol)

(1R)-2-chloro-1-(6-chloro-3-pyridyl)ethanol structure
477259-60-2 structure
Product Name:(1R)-2-chloro-1-(6-chloro-3-pyridyl)ethanol
CAS No:477259-60-2
MF:C7H7Cl2NO
MW:192.042579889297
CID:5598709
PubChem ID:86593572
Update Time:2023-10-31

(1R)-2-chloro-1-(6-chloro-3-pyridyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL6541805
    • 477259-60-2
    • (1R)-2-chloro-1-(6-chloro-3-pyridyl)ethanol
    • (alphaR)-6-Chloro-alpha-(chloromethyl)-3-pyridinemethanol
    • DTXSID301231481
    • KHZVWUAORXVNOZ-LURJTMIESA-N
    • Inchi: 1S/C7H7Cl2NO/c8-3-6(11)5-1-2-7(9)10-4-5/h1-2,4,6,11H,3H2/t6-/m0/s1
    • InChI Key: KHZVWUAORXVNOZ-LURJTMIESA-N
    • SMILES: ClC[C@@H](C1C=NC(=CC=1)Cl)O

Computed Properties

  • Exact Mass: 190.9904692g/mol
  • Monoisotopic Mass: 190.9904692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 33.1Ų

(1R)-2-chloro-1-(6-chloro-3-pyridyl)ethanol Production Method

Production Method 1

Reaction Conditions
1.1C:9028-12-0, C:9028-53-9, S:H2O, S:DMSO, 4 h, 30°C, pH 7.5
Reference
Application of biocatalysis towards asymmetric reduction and hydrolytic desymmetrisation in the synthesis of a β-3 receptor agonist
By Badland, Matthew et al, Green Chemistry, 2011, 13(10), 2888-2894

(1R)-2-chloro-1-(6-chloro-3-pyridyl)ethanol Raw materials

(1R)-2-chloro-1-(6-chloro-3-pyridyl)ethanol Preparation Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd